N-methyl-4-oxo-1-phenyl-1,4-dihydro-3-pyridazinecarboxamide
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Overview
Description
“N-methyl-4-oxo-1-phenyl-1,4-dihydro-3-pyridazinecarboxamide” is a chemical compound with the molecular formula C12H11N3O2 . It has a molecular weight of 229.23 . The compound is part of the heterocyclic compounds family .
Molecular Structure Analysis
The molecular structure of “N-methyl-4-oxo-1-phenyl-1,4-dihydro-3-pyridazinecarboxamide” consists of a pyridazine ring attached to a phenyl group and a carboxamide group . The pyridazine ring is a six-membered ring with two nitrogen atoms .Physical And Chemical Properties Analysis
“N-methyl-4-oxo-1-phenyl-1,4-dihydro-3-pyridazinecarboxamide” is a solid compound . Its exact physical and chemical properties such as melting point, boiling point, and density are not specified in the retrieved data .Scientific Research Applications
Synthesis of Fused Heterocycles
This compound is valuable in the synthesis of fused heterocycles, which are crucial in drug research and development. The synthetic analogs and heteroannelated derivatives of this class of compounds have shown unique biological activities .
Anticonvulsant Activity
Some derivatives of N-methyl-4-oxo-1-phenyl-1,4-dihydro-3-pyridazinecarboxamide have been studied for their anticonvulsant properties. Although the activity was weak, it marked a significant improvement over control samples, indicating potential for further research in this area .
Antimicrobial Potential
Research into imidazole-containing derivatives of this compound has revealed good antimicrobial potential. This suggests its application in developing new antimicrobial agents .
Molecular Structure Analysis
The molecular structure and spectral characteristics of this compound have been analyzed to understand its interaction at the atomic level. Such studies are fundamental for the development of new pharmaceuticals .
Chemical Properties and Physical Data
The chemical properties and physical data of N-methyl-4-oxo-1-phenyl-1,4-dihydro-3-pyridazinecarboxamide have been extensively cataloged. This information is essential for researchers and chemists working with this compound to understand its behavior and potential applications .
Drug Research and Development
Due to its interesting pharmaceutical and biological activities, this compound is a valuable asset in drug research and development. Its role in the synthesis of related compounds and its potential therapeutic applications make it a significant focus of study .
Future Directions
While specific future directions for “N-methyl-4-oxo-1-phenyl-1,4-dihydro-3-pyridazinecarboxamide” are not mentioned in the retrieved data, heterocyclic compounds like this one have a broad range of applications in medicinal chemistry and drug discovery . Therefore, future research could focus on exploring its potential biological activities and therapeutic applications.
Mechanism of Action
Target of Action
Similar compounds have been known to target enzymes like monoamine oxidase (mao) and nitric oxide synthase (nos), which play crucial roles in neurodegenerative disorders .
Mode of Action
Related compounds have been shown to undergo various chemical reactions, including intermolecular cyclization and 1,3-dipolar cycloaddition .
Biochemical Pathways
It’s known that the biotransformation of similar compounds is dependent on cyp3a, an enzyme involved in drug metabolism .
Pharmacokinetics
Similar compounds have shown dose- and time-dependent kinetics, with non-linear kinetics being more pronounced after multiple dosing .
Result of Action
Related compounds have been associated with neurotoxic potentials .
Action Environment
Oxidative stress has been reported to negatively affect different cellular components, which could potentially influence the action of similar compounds .
properties
IUPAC Name |
N-methyl-4-oxo-1-phenylpyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O2/c1-13-12(17)11-10(16)7-8-15(14-11)9-5-3-2-4-6-9/h2-8H,1H3,(H,13,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPRJIKVWZFIPSU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=NN(C=CC1=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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